Cas no 929974-42-5 (2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile
• CAS No: 929974-42-5
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• MDL: MFCD09702217
• CID: 5234376
• Update Time: 2025-06-07

2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-4,5-dihydro-4-oxo-5-phenyl-
• 2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile

• MDL： MFCD09702217
• Inchi： 1S/C11H9N3O/c12-6-8-10(15)9(14-11(8)13)7-4-2-1-3-5-7/h1-5,9,14H,13H2
• InChI Key： MDQAHYKAQDUQEY-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)C(=O)C(C#N)=C1N

Additional information on 2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile

Introduction to 2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile (CAS No. 929974-42-5)

2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile, a compound with the CAS number 929974-42-5, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds containing one nitrogen atom and four carbon atoms. The presence of the amino, oxo, and phenyl groups in its structure imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile can be described as follows: it features a pyrrole ring with a double bond between the nitrogen and one of the carbon atoms. The amino group is attached to the second carbon atom, while the oxo group is attached to the fourth carbon atom. The phenyl group is substituted at the fifth position of the pyrrole ring. This arrangement of functional groups contributes to its stability and reactivity in various chemical reactions.

In recent years, extensive research has been conducted on 2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile to explore its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile have also been studied to evaluate its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. Additionally, it has been found to have low toxicity in animal models, which is an important consideration for drug development.

In terms of synthetic methods, several approaches have been developed to synthesize 2-amino-4-oxo-5-phenyl-4,5-dihydro-1H-pyrrole-3-carbonitrile. One common method involves the condensation of an appropriate nitrile with a substituted pyrrole derivative in the presence of a suitable catalyst. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

The potential applications of 2-amino-oxo-5-phenyl-4,5-dihydr-1H-pyrro)3-carbonitrile) extend beyond pharmaceuticals. It has also been explored for its use in materials science due to its unique electronic properties. For example, derivatives of this compound have been used as building blocks for organic semiconductors and photovoltaic materials. The ability to fine-tune its electronic structure through chemical modifications makes it a versatile platform for developing advanced materials with tailored properties.

In conclusion, 2-amino-oxo-5-phenyl-4,5-)1H-pyrro)3-carbonitrile) (CAS No. 929974-)_{))))))))))))))))))))))8) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and biological activities make it an exciting area of ongoing research and development.}